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Compound of Interest

Compound Name: Ach-702

Cat. No.: B1665432

Audience: Researchers, scientists, and drug development professionals.
Introduction:

ACH-702 is a novel isothiazoloquinolone with broad-spectrum antibacterial activity. This
document provides a detailed protocol for testing the in vitro activity of ACH-702 against
Nocardia brasiliensis, a significant human pathogen. The provided methodologies are based on
established standards for antimicrobial susceptibility testing of Nocardia species, ensuring
reproducibility and accuracy of results.

Data Presentation

The in vitro activity of ACH-702 against Nocardia brasiliensis has been evaluated and
compared with other antimicrobial agents. A summary of the Minimum Inhibitory Concentration
(MIC) values from a study involving 30 clinical isolates is presented below.[1][2][3]

Table 1: Comparative In Vitro Activity of ACH-702 and Other Antimicrobial Agents Against
Nocardia brasiliensis (n=30)
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Antimicrobial Agent MIC50 (pg/mL) MIC90 (pg/mL)
ACH-702 0.125 0.5

Econazole 2 4

Imipenem 64 >64

Meropenem 2 8

MIC50: Minimum inhibitory concentration required to inhibit the growth of 50% of isolates.

MIC90: Minimum inhibitory concentration required to inhibit the growth of 90% of isolates.

Experimental Protocols

This section details the recommended protocol for determining the Minimum Inhibitory

Concentration (MIC) of ACH-702 against Nocardia brasiliensis using the broth microdilution

method, in accordance with the Clinical and Laboratory Standards Institute (CLSI) guidelines

(M24-A2).[4][5][6]

Materials and Reagents

o Nocardia brasiliensis isolates (clinical or reference strains)
e ACH-702 powder (analytical grade)

» Cation-adjusted Mueller-Hinton Broth (CAMHB)

e Dimethyl sulfoxide (DMSO) for dissolving ACH-702

o Sterile 96-well microtiter plates

 Sterile saline (0.85%)

e 0.5 McFarland turbidity standard

e Spectrophotometer

e Incubator (35°C £ 2°C)
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o Pipettes and sterile pipette tips
o Vortex mixer

o Control strains (e.g., Staphylococcus aureus ATCC 29213, Escherichia coli ATCC 25922)[7]

Preparation of Antimicrobial Stock Solution

e Prepare a stock solution of ACH-702 by dissolving the powder in a suitable solvent (e.qg.,
DMSO) to a final concentration of 1280 pg/mL.

o Further dilutions should be made in CAMHB to achieve the desired final concentrations for
the assay.

Inoculum Preparation

¢ Culture Nocardia brasiliensis on a suitable agar medium (e.g., Brain Heart Infusion agar) and
incubate at 35°C for 3-5 days until sufficient growth is observed.

o From the mature culture, select several colonies and suspend them in sterile saline.

» Homogenize the suspension by vortexing with sterile glass beads for 1-2 minutes to break
up bacterial clumps.

» Allow the suspension to settle for 3-5 minutes to allow larger particles to sediment.

o Adjust the turbidity of the supernatant to match a 0.5 McFarland standard by adding sterile
saline or more colonies as needed. This corresponds to approximately 1 x 108 CFU/mL.

 Dilute the adjusted inoculum 1:10 in CAMHB to achieve a concentration of approximately 1 x
107 CFU/mL.

Broth Microdilution Assay

e Dispense 100 pyL of CAMHB into each well of a 96-well microtiter plate.

o Perform serial two-fold dilutions of the ACH-702 stock solution directly in the microtiter plate
to achieve final concentrations ranging from a clinically relevant maximum to a minimum
(e.q., 64 pg/mL to 0.03 pg/mL).[1]
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e Add 10 pL of the standardized bacterial inoculum to each well, resulting in a final inoculum
concentration of approximately 5 x 105 CFU/mL.

e Include a growth control well (inoculum without antimicrobial agent) and a sterility control
well (broth only) on each plate.

o Seal the plates and incubate at 35°C for 72 hours.

Reading and Interpreting Results

 After incubation, visually inspect the microtiter plates for bacterial growth.

e The MIC is defined as the lowest concentration of ACH-702 that completely inhibits visible
growth of Nocardia brasiliensis.[7]

Mandatory Visualizations
Signaling Pathways and Workflows

The following diagram illustrates the experimental workflow for the antimicrobial susceptibility
testing of ACH-702 against Nocardia brasiliensis.
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Caption: Experimental workflow for MIC determination.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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